n-Type thermoelectric behavior in oxyethylene surfactant/carbon nanotubes†
Energy Advances Pub Date: 2022-12-08 DOI: 10.1039/D2YA00226D
Abstract
Oxyethylene surfactants were investigated as electron donors for thermoelectric (TE) carbon nanotubes (CNTs). The oxygen-barrier properties of the surfactant wrapping the NT surface and electron-donating effect of oxyethylene oxygen atoms enabled the preparation of n-type CNTs. The TE output of these NTs was comparable with that of conventionally used dopants.
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